2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid
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Description
2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid is a chemical compound with the molecular formula C9H6BrF3O4. It is known for its unique structure, which includes a bromine atom, a trifluoromethoxy group, and a phenoxyacetic acid moiety. This compound is primarily used in research and development, particularly in the fields of organic chemistry and pharmaceuticals .
Properties
CAS No. |
2680542-97-4 |
|---|---|
Molecular Formula |
C9H6BrF3O4 |
Molecular Weight |
315 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid typically involves the following steps:
Bromination: The starting material, 2-hydroxy-5-(trifluoromethoxy)benzoic acid, undergoes bromination using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. This includes controlling temperature, reaction time, and the concentration of reagents. The use of continuous flow reactors and automated systems can further enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form hydroquinones.
Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form biaryl compounds.
Common Reagents and Conditions
Substitution Reactions: Reagents like sodium azide, potassium thiolate, or alkoxides in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.
Coupling Reactions: Palladium catalysts and boronic acids in the presence of bases like potassium carbonate.
Major Products
Substitution: Formation of substituted phenoxyacetic acids.
Oxidation: Formation of quinones.
Reduction: Formation of hydroquinones.
Coupling: Formation of biaryl compounds.
Scientific Research Applications
2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid has several scientific research applications:
Organic Chemistry: Used as a building block in the synthesis of complex organic molecules.
Pharmaceuticals: Investigated for its potential use in drug development, particularly as an intermediate in the synthesis of active pharmaceutical ingredients (APIs).
Material Science: Utilized in the development of novel materials with unique properties.
Biological Studies: Employed in the study of enzyme inhibition and receptor binding.
Mechanism of Action
The mechanism of action of 2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid involves its interaction with specific molecular targets. The bromine and trifluoromethoxy groups play a crucial role in its binding affinity and selectivity towards these targets. The compound can inhibit certain enzymes or receptors by forming stable complexes, thereby modulating their activity. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- 2-bromo-5-(trifluoromethoxy)benzoic acid
- 2-bromo-5-(trifluoromethoxy)phenylboronic acid
- 2-bromo-5-(trifluoromethoxy)aniline
Uniqueness
2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid is unique due to its combination of a bromine atom, a trifluoromethoxy group, and a phenoxyacetic acid moiety. This unique structure imparts distinct chemical and physical properties, making it valuable in various research and industrial applications. Its ability to undergo diverse chemical reactions and its potential use in drug development further highlight its significance .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
